Cas no 1261484-90-5 (2-Bromo-5-chloropyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-5-chloropyridine-3-sulfonyl chloride
• CAS No: 1261484-90-5
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• MDL: MFCD18410268
• CID: 5231901
• Update Time: 2025-10-30

2-Bromo-5-chloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloropyridine-3-sulfonyl chloride
• AT21420
• 3-Pyridinesulfonyl chloride, 2-bromo-5-chloro-
• 2-Bromo-5-chloropyridine-3-sulfonyl chloride

• MDL： MFCD18410268
• Inchi： 1S/C5H2BrCl2NO2S/c6-5-4(12(8,10)11)1-3(7)2-9-5/h1-2H
• InChI Key： FYBCWIILJHUXBE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-5-chloropyridine-3-sulfonyl chloride

Introduction to 2-Bromo-5-chloropyridine-3-sulfonyl chloride (CAS No: 1261484-90-5)

2-Bromo-5-chloropyridine-3-sulfonyl chloride, with the CAS number 1261484-90-5, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This compound features a pyridine core substituted with bromo, chloro, and sulfonyl chloride functional groups, making it a valuable building block for synthesizing a wide range of derivatives. Its unique structural properties have garnered significant attention in recent years, particularly in the development of novel bioactive molecules.

The< strong>pyridine scaffold is a fundamental motif in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. The sulfonyl chloride group, on the other hand, provides a reactive site for the introduction of amide or sulfonamide linkages, which are crucial in drug design.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various therapeutic areas. Among these, kinase inhibitors have been extensively studied due to their role in regulating cellular signaling pathways involved in cancer and inflammatory diseases. 2-Bromo-5-chloropyridine-3-sulfonyl chloride has emerged as a key intermediate in the synthesis of kinase inhibitors. For instance, it has been utilized in the preparation of compounds that selectively inhibit tyrosine kinases, which are overexpressed in many cancer types.

One notable application of this compound is in the development of JAK (Janus kinase) inhibitors. JAK enzymes play a critical role in signal transduction pathways that regulate immune responses and hematopoiesis. Small molecule inhibitors targeting JAK have shown promise in treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Researchers have leveraged the reactivity of 2-Bromo-5-chloropyridine-3-sulfonyl chloride to create novel JAK inhibitors with improved selectivity and efficacy. These efforts have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The< strong>sulfonyl chloride functionality in 2-Bromo-5-chloropyridine-3-sulfonyl chloride also makes it a valuable tool for constructing heterocyclic compounds. Heterocycles are essential components of many biologically active molecules, including antibiotics, antivirals, and anticancer agents. By reacting this compound with various nucleophiles, researchers can generate sulfonamides and other derivatives that exhibit diverse biological activities. For example, sulfonamides have been shown to possess antimicrobial properties and are widely used in antibiotics.

In addition to its applications in drug discovery, 2-Bromo-5-chloropyridine-3-sulfonyl chloride has found utility in materials science. The pyridine core can be incorporated into organic semiconductors and ligands for metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and electronic devices. The bromo and chloro substituents provide handles for further functionalization, enabling the tuning of electronic properties and surface characteristics.

The synthesis of< strong>2-Bromo-5-chloropyridine-3-sulfonyl chloride typically involves a multi-step process starting from commercially available pyridine derivatives. One common synthetic route involves halogenation followed by sulfonylation. The halogenation step introduces the bromo and chloro substituents at specific positions on the pyridine ring using appropriate halogenating agents. Subsequently, the sulfonyl chloride group is introduced through reaction with sulfur trioxide or other sulfonation agents.

The purity and quality of< strong>2-Bromo-5-chloropyridine-3-sulfonyl chloride are critical for its applications in pharmaceutical synthesis. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its structure and assess its purity. These methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that the compound meets the stringent requirements for use in drug development.

In conclusion,< strong>2-Bromo-5-chloropyridine-3-sulfonyl chloride (CAS No: 1261484-90-5) is a multifunctional intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is expected to play an increasingly important role in the development of next-generation drugs.